Cas no 2413876-32-9 (tert-butyl N-(2-hydroxy-3,4-dioxocyclobut-1-en-1-yl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-3,4-dioxocyclobut-1-en-1-yl)carbamate
• CAS No: 2413876-32-9
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 5675000
• PubChem ID: 165769892
• Update Time: 2025-10-21

tert-butyl N-(2-hydroxy-3,4-dioxocyclobut-1-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665159
• 2413876-32-9
• tert-butyl N-(2-hydroxy-3,4-dioxocyclobut-1-en-1-yl)carbamate

• Inchi： 1S/C9H11NO5/c1-9(2,3)15-8(14)10-4-5(11)7(13)6(4)12/h11H,1-3H3,(H,10,14)
• InChI Key： LFDLACXSSVSKDV-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(C=1O)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.06372245g/mol
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.7Ų

Additional information on tert-butyl N-(2-hydroxy-3,4-dioxocyclobut-1-en-1-yl)carbamate

Research Brief on tert-Butyl N-(2-hydroxy-3,4-dioxocyclobut-1-en-1-yl)carbamate (CAS: 2413876-32-9): Recent Advances and Applications

The compound tert-butyl N-(2-hydroxy-3,4-dioxocyclobut-1-en-1-yl)carbamate (CAS: 2413876-32-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of tert-butyl N-(2-hydroxy-3,4-dioxocyclobut-1-en-1-yl)carbamate as a versatile intermediate in the synthesis of complex heterocyclic compounds. Its cyclobutene core, functionalized with hydroxyl and carbamate groups, offers a reactive scaffold for further derivatization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of this compound. Researchers have employed green chemistry approaches, such as microwave-assisted synthesis, to reduce reaction times and improve efficiency. These innovations are critical for scaling up production for preclinical studies.

Biological evaluations of derivatives of tert-butyl N-(2-hydroxy-3,4-dioxocyclobut-1-en-1-yl)carbamate have revealed promising antimicrobial and anti-inflammatory activities. For instance, a derivative modified with a sulfonamide group exhibited potent activity against Gram-positive bacteria, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. Such findings underscore the compound's potential as a lead structure for antibiotic development.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with biological targets. Density functional theory (DFT) calculations and molecular docking simulations have elucidated its binding modes, aiding in the rational design of more effective derivatives. These computational tools are invaluable for reducing the time and cost associated with empirical screening.

In conclusion, tert-butyl N-(2-hydroxy-3,4-dioxocyclobut-1-en-1-yl)carbamate (CAS: 2413876-32-9) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibitors to antimicrobial agents. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs in drug discovery.